![molecular formula C15H13N5O2 B5668991 6-methyl-3-(1-methyl-2-phenylvinyl)pyrimido[5,4-e][1,2,4]triazine-5,7(6H,8H)-dione](/img/structure/B5668991.png)
6-methyl-3-(1-methyl-2-phenylvinyl)pyrimido[5,4-e][1,2,4]triazine-5,7(6H,8H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of pyrimido[5,4-e][1,2,4]triazine derivatives involves several steps, starting from pre-formed hydrazone intermediates. These intermediates are condensed with an activated chlorouracil to build the pyrimido[1,2,4]triazine framework. A reductive ring closure then provides the parent series. The methodology has been extended to include isomeric pyrimido[5,4-e][1,2,4]triazine-5,7(6H,8H)-diones, allowing for variable substitution at the N(1), C(3), and N(8) positions (Turbiak & Showalter, 2009).
Molecular Structure Analysis
The molecular structure of these compounds is characterized by a heterocyclic scaffold with a pyrimido[5,4-e][1,2,4]triazine core. This structure is crucial for the compound's biological activity and interactions with biological targets. The molecular framework allows for a wide range of substitutions, which can significantly alter the compound's pharmacological properties.
Chemical Reactions and Properties
Pyrimido[5,4-e][1,2,4]triazine derivatives participate in various chemical reactions, including reversed azadiene synthesis and cyclization reactions. These reactions are fundamental for modifying the compound's structure and enhancing its activity and solubility. For instance, specific derivatives have shown potent cytoprotective effects from rotenone toxicity, highlighting the significance of chemical modifications in improving biological efficacy (Zhou et al., 2009).
properties
IUPAC Name |
6-methyl-3-[(Z)-1-phenylprop-1-en-2-yl]-8H-pyrimido[5,4-e][1,2,4]triazine-5,7-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N5O2/c1-9(8-10-6-4-3-5-7-10)12-16-11-13(19-18-12)17-15(22)20(2)14(11)21/h3-8H,1-2H3,(H,17,19,22)/b9-8- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDLBOGOPWGZJON-HJWRWDBZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC1=CC=CC=C1)C2=NC3=C(NC(=O)N(C3=O)C)N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C/C1=CC=CC=C1)/C2=NC3=C(NC(=O)N(C3=O)C)N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.